2-chloro-N-{1-[1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide

• IUPAC Name: 2-chloro-N-[1-[1-(3,5-dimethylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C23H24ClN5O2/c1-15-11-16(2)13-18(12-15)29-14-21(26-27-29)23(31)28-9-7-17(8-10-28)25-22(30)19-5-3-4-6-20(19)24/h3-6,11-14,17H,7-10H2,1-2H3,(H,25,30)
• InChI Key: VSTRNIWBQVUHPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC=CC=C4Cl)C
• Molecular Formula: C23H24ClN5O2
• Molecular Weight: 437.9 g/mol
• CAS No.: 1251690-37-5

Description

2-Chloro-N-{1-[1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide is a synthetic small molecule featuring a benzamide core linked to a piperidine moiety via a triazole-carbony bridge. The compound’s structure includes a 2-chlorobenzamide group, a 3,5-dimethylphenyl-substituted 1,2,3-triazole, and a piperidin-4-yl group (Figure 1). Such hybrid architectures are common in medicinal chemistry, where triazoles are often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC) for applications in drug discovery, such as kinase inhibition or antimicrobial agents .

The structural elucidation of this compound would typically involve X-ray crystallography, leveraging programs like SHELXL for refinement and WinGX/ORTEP for visualization .

Comparison with Similar Compounds

Agrochemical Acetamides ()

Compounds like alachlor and pretilachlor share the chloroacetamide backbone but differ in substituents:

• Alachlor : A 2,6-diethylphenyl group and methoxymethyl chain enhance lipophilicity, favoring herbicide activity by inhibiting fatty acid elongation in plants .
• Pretilachlor : A propoxyethyl group increases solubility, optimizing pre-emergent herbicidal action in flooded rice fields .

Medicinal Chemistry Building Blocks ()

Enamine Ltd.’s 2-chloro-N-[2-(5-fluoropyrimidin-2-yl)ethyl]acetamide exemplifies chloroacetamides modified with heterocycles for drug discovery. The fluoropyrimidine group enables interactions with nucleotide-binding proteins, whereas the target compound’s triazole may engage in π-π stacking or metal coordination .

Functional Divergence

• Agrochemicals : Optimized for plant system penetration and metabolic disruption.
• Pharmaceutical Analogs : Designed for target specificity in humans (e.g., kinase inhibition via triazole-metal interactions).